2-Bromo-4-chlorobutane
Overview
Description
2-Bromo-4-chlorobutane, also known as Tetramethylene chlorobromide, is a chemical compound with the linear formula Cl(CH2)4Br . It has two chirality centers, C2 and C3, each of which can have two possible configurations, R and S . This results in four possible stereoisomers for this compound: RR, SS, RS, and SR .
Molecular Structure Analysis
The molecular formula of this compound is C4H8BrCl, with an average mass of 171.463 Da . It has two chirality centers, leading to four possible stereoisomers .Chemical Reactions Analysis
This compound can undergo nucleophilic substitution reactions . It can also undergo elimination reactions, especially when reacted with a strong base .Physical and Chemical Properties Analysis
This compound is a liquid at room temperature . It has a refractive index of 1.4875 and a density of 1.488 g/mL at 25 °C . The boiling point is 80-82 °C at 30 mmHg .Scientific Research Applications
Molecular Structure and Conformation
The molecular structures and conformational compositions of halogenated butanes, including compounds similar to 2-bromo-4-chlorobutane, have been extensively studied. For example, the molecular structure and conformational compositions of 2-chlorobutane and 2-bromobutane were investigated using gas-phase electron diffraction and ab initio molecular orbital calculations, revealing the existence of multiple conformers (Aarset, Hagen, & Stōlevik, 2001).
Electrochemical Behavior and Reduction Products
The electrochemical reduction of halogenated butanes, including 1,4-dibromo-, 1,4-diiodo-, 1-bromo-4-chloro- and 1-chloro-4-iodobutane, has been studied using cyclic voltammetry and controlled-potential electrolysis. This research is significant in understanding the electrochemical behavior and the variety of products formed from these compounds (Pritts & Peters, 1995).
Halohydrins in Drinking Water
Studies have identified halohydrins, such as 1-bromo-2,2,4,4-tetra-chlorobutane, as potential disinfection by-products in treated drinking water. Understanding the formation and impact of these compounds is crucial for ensuring water safety (Francis & Leitch, 1957).
Synthesis of Butyl Halides
Research on the continuous-flow, gas-phase synthesis of butyl halides from butanol and aqueous hydrochloric or hydrobromic acids provides insights into efficient methods for producing halogenated butanes. These findings are important for industrial applications in chemical synthesis (Tundo & Selva, 2005).
Mechanism of Action
The mechanism of action for 2-Bromo-4-chlorobutane involves nucleophilic substitution and elimination reactions . In nucleophilic substitution, a nucleophile replaces the bromine or chlorine atom in the compound . In elimination reactions, a base removes a proton from the compound, leading to the formation of a double bond .
Safety and Hazards
2-Bromo-4-chlorobutane is a flammable liquid and vapor . It can cause skin and eye irritation and may cause respiratory irritation . It’s recommended to avoid breathing its vapors and to use it only in a well-ventilated area . In case of contact with skin or eyes, rinse immediately with plenty of water .
Properties
IUPAC Name |
3-bromo-1-chlorobutane | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H8BrCl/c1-4(5)2-3-6/h4H,2-3H2,1H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RNHALYZIVRYWJY-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CCCl)Br | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H8BrCl | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
171.46 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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